1-Palmitoyl-sn-glycerol
1-Palmitoyl-sn-glycerol
3-palmitoyl-sn-glycerol is a 3-acyl-sn-glycerol in which the acyl group is specified as palmitoyl (hexadecanoyl). It has a role as a metabolite. It is a 3-acyl-sn-glycerol and a 1-monopalmitoylglycerol. It is an enantiomer of a 1-hexadecanoyl-sn-glycerol.
Brand Name:
Vulcanchem
CAS No.:
32899-41-5
VCID:
VC0134719
InChI:
InChI=1S/C19H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)23-17-18(21)16-20/h18,20-21H,2-17H2,1H3/t18-/m1/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC(CO)O
Molecular Formula:
C₁₉H₃₈O₄
Molecular Weight:
330.5 g/mol
1-Palmitoyl-sn-glycerol
CAS No.: 32899-41-5
Reference Standards
VCID: VC0134719
Molecular Formula: C₁₉H₃₈O₄
Molecular Weight: 330.5 g/mol
| CAS No. | 32899-41-5 |
|---|---|
| Product Name | 1-Palmitoyl-sn-glycerol |
| Molecular Formula | C₁₉H₃₈O₄ |
| Molecular Weight | 330.5 g/mol |
| IUPAC Name | [(2R)-2,3-dihydroxypropyl] hexadecanoate |
| Standard InChI | InChI=1S/C19H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)23-17-18(21)16-20/h18,20-21H,2-17H2,1H3/t18-/m1/s1 |
| Standard InChIKey | QHZLMUACJMDIAE-GOSISDBHSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCC(=O)OC[C@@H](CO)O |
| SMILES | CCCCCCCCCCCCCCCC(=O)OCC(CO)O |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC(CO)O |
| Description | 3-palmitoyl-sn-glycerol is a 3-acyl-sn-glycerol in which the acyl group is specified as palmitoyl (hexadecanoyl). It has a role as a metabolite. It is a 3-acyl-sn-glycerol and a 1-monopalmitoylglycerol. It is an enantiomer of a 1-hexadecanoyl-sn-glycerol. |
| Synonyms | 1-glyceryl hexadecanoate 1-monohexadecanoyl-rac-glycerol 1-monohexadecanoylglycerol 1-monopalmitin palmitoyl glycerol palmitoyl glycerol, (+,-)-isomer palmitoyl glycerol, hexadecanoic-1-(14)C-labeled cpd, (R)-isomer rac-1(3)-palmitoyl glycerol |
| PubChem Compound | 11359451 |
| Last Modified | Nov 11 2021 |
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